Cas no 105770-00-1 (2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate)

2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate structure
105770-00-1 structure
Product Name:2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
CAS No:105770-00-1
MF:C8H8O3S2
MW:216.277319908142
CID:141867
PubChem ID:3064788
Update Time:2025-04-19

2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
    • O-ethyl furan-2-carbonylsulfanylmethanethioate
    • DTXSID90147317
    • 2-Furancarbothioic acid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
    • 105770-00-1
    • Carbonic acid, dithio-, anhydrosulfide with thio-2-furoic acid, O-ethyl ester
    • Inchi: 1S/C8H8O3S2/c1-2-10-8(12)13-7(9)6-4-3-5-11-6/h3-5H,2H2,1H3
    • InChI Key: MGEZTQPUDXHPFB-UHFFFAOYSA-N
    • SMILES: S(C(OCC)=S)C(C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 215.99154
  • Monoisotopic Mass: 215.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 96.8Ų

Experimental Properties

  • Density: 1.334
  • Boiling Point: 297.6°C at 760 mmHg
  • Flash Point: 133.8°C
  • Refractive Index: 1.592
  • PSA: 39.44
  • LogP: 2.47440
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